Cas no 114879-31-1 ([1,1'-Biphenyl]-4-carboxylicacid, 4'-sulfo-)

[1,1'-Biphenyl]-4-carboxylicacid, 4'-sulfo- structure
114879-31-1 structure
Product Name:[1,1'-Biphenyl]-4-carboxylicacid, 4'-sulfo-
CAS No:114879-31-1
MF:C13H10O5S
MW:278.280502796173
CID:130516
PubChem ID:5182549
Update Time:2025-04-19

[1,1'-Biphenyl]-4-carboxylicacid, 4'-sulfo- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxylicacid, 4'-sulfo-
    • 4-(4-Aminosulfonylphenyl)benzoic acid
    • 4-(4-sulfophenyl)benzoic acid
    • [1,1'-Biphenyl]-4-carboxylicacid,4'-sulfo
    • 4-Biphenylcarboxylicacid,4'-sulfo-(4CI)
    • 4'-Sulfo-biphenyl-4-carbonsaeure
    • 4'-sulfo-biphenyl-4-carboxylic acid
    • 4'-Sulfo-biphenyl-carbonsaeure-(4)
    • AKOS030533662
    • Z2754331732
    • [1,1'-Biphenyl]-4-carboxylic acid, 4'-sulfo-
    • DTXSID90409245
    • 114879-31-1
    • Inchi: 1S/C13H10O5S/c14-13(15)11-3-1-9(2-4-11)10-5-7-12(8-6-10)19(16,17)18/h1-8H,(H,14,15)(H,16,17,18)
    • InChI Key: PWULGFUNKQJPNG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1)(=O)(=O)O

Computed Properties

  • Exact Mass: 277.04100
  • Monoisotopic Mass: 278.02489459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 105.84000
  • LogP: 3.48030
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